1-[4-(furan-2-carbonyl)piperazin-1-yl]-2-phenyl-2-(phenylsulfanyl)ethan-1-one

• IUPAC Name: 1-[4-(furan-2-carbonyl)piperazin-1-yl]-2-phenyl-2-phenylsulfanylethanone
• InChI: InChI=1S/C23H22N2O3S/c26-22(20-12-7-17-28-20)24-13-15-25(16-14-24)23(27)21(18-8-3-1-4-9-18)29-19-10-5-2-6-11-19/h1-12,17,21H,13-16H2
• InChI Key: SPSCTEDUGWFHBT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CO2)C(=O)C(C3=CC=CC=C3)SC4=CC=CC=C4
• Molecular Formula: C23H22N2O3S
• Molecular Weight: 406.5 g/mol

Description

1-(2-Furoyl)-4-[phenyl(phenylthio)acetyl]piperazine is a complex organic compound that features a piperazine ring substituted with a furoyl group and a phenyl(phenylthio)acetyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(furan-2-carbonyl)piperazin-1-yl]-2-phenyl-2-(phenylsulfanyl)ethan-1-one typically involves multi-step organic reactionsThe reaction conditions often require the use of catalysts, solvents, and controlled temperatures to ensure high yields and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

1-(2-Furoyl)-4-[phenyl(phenylthio)acetyl]piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Nucleophiles such as amines, thiols, and halides in the presence of catalysts or under reflux conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines .

Scientific Research Applications

1-(2-Furoyl)-4-[phenyl(phenylthio)acetyl]piperazine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 1-[4-(furan-2-carbonyl)piperazin-1-yl]-2-phenyl-2-(phenylsulfanyl)ethan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

1-(2-Furoyl)piperazine: A simpler analog with only the furoyl group attached to the piperazine ring.

4-(Phenyl(phenylthio)acetyl)piperazine: Another analog with only the phenyl(phenylthio)acetyl group attached to the piperazine ring.

Uniqueness

1-(2-Furoyl)-4-[phenyl(phenylthio)acetyl]piperazine is unique due to the presence of both the furoyl and phenyl(phenylthio)acetyl groups, which confer distinct chemical and biological properties.